Cas no 2228708-46-9 (4-{2-(azetidin-3-yl)methylphenyl}morpholine)

• Product Name: 4-{2-(azetidin-3-yl)methylphenyl}morpholine
• CAS No: 2228708-46-9
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6550930
• PubChem ID: 165865490
• Update Time: 2025-07-21

4-{2-(azetidin-3-yl)methylphenyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{2-(azetidin-3-yl)methylphenyl}morpholine
• 4-{2-[(azetidin-3-yl)methyl]phenyl}morpholine
• EN300-1750864
• 2228708-46-9

• Inchi： 1S/C14H20N2O/c1-2-4-14(16-5-7-17-8-6-16)13(3-1)9-12-10-15-11-12/h1-4,12,15H,5-11H2
• InChI Key： FAFGGKVBOSCGCN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC=CC=C1CC1CNC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-{2-(azetidin-3-yl)methylphenyl}morpholine

Comprehensive Overview of 4-{2-(azetidin-3-yl)methylphenyl}morpholine (CAS No. 2228708-46-9)

The compound 4-{2-(azetidin-3-yl)methylphenyl}morpholine, identified by its CAS number 2228708-46-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a morpholine ring with an azetidine moiety, making it a promising candidate for drug discovery and development. Its molecular structure and functional groups contribute to its potential applications in targeting specific biological pathways, particularly in the realm of central nervous system (CNS) disorders and GPCR modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. Researchers are increasingly exploring compounds like 4-{2-(azetidin-3-yl)methylphenyl}morpholine for their ability to interact with neurotransmitter receptors and enzyme inhibitors. This aligns with current trends in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating dopaminergic and serotonergic systems is critical. The compound's azetidine ring is particularly noteworthy, as it enhances bioavailability and metabolic stability, key factors in drug design.

From a synthetic chemistry perspective, CAS 2228708-46-9 exemplifies the growing interest in heterocyclic scaffolds for medicinal chemistry. The integration of morpholine and azetidine rings offers a balance between lipophilicity and water solubility, addressing one of the major challenges in drug delivery systems. This has led to its inclusion in high-throughput screening (HTS) libraries, where it is evaluated for kinase inhibition and receptor binding affinity. Such properties make it a valuable tool for target identification and lead optimization in early-stage drug development.

The rise of artificial intelligence (AI) in drug discovery has further amplified the relevance of compounds like 4-{2-(azetidin-3-yl)methylphenyl}morpholine. AI-driven platforms leverage predictive modeling to assess its potential interactions with biological targets, reducing the time and cost associated with traditional in vitro testing. This synergy between computational chemistry and experimental validation underscores the compound's role in modern pharmaceutical innovation.

Another area of interest is the compound's applicability in cancer research. Preliminary studies suggest that its morpholine derivative could influence cell signaling pathways implicated in tumor growth and apoptosis. While further research is needed, these findings highlight its potential as a therapeutic agent in oncology. The scientific community is also investigating its use in combination therapies, where it may enhance the efficacy of existing treatments.

In summary, 4-{2-(azetidin-3-yl)methylphenyl}morpholine (CAS 2228708-46-9) represents a versatile and promising compound in contemporary research. Its unique chemical properties and biological activity align with current priorities in drug development, particularly for CNS disorders and cancer therapeutics. As the field evolves, this molecule is poised to play a pivotal role in advancing precision medicine and targeted therapies.